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Compound of Interest

Compound Name: 11-trans Leukotriene D4

Cat. No.: B162691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11-trans Leukotriene D4 (11-trans LTD4) is a biologically active lipid mediator and a

geometric isomer of Leukotriene D4 (LTD4). Like LTD4, it is a member of the cysteinyl

leukotriene family, which are potent inflammatory mediators derived from the 5-lipoxygenase

pathway of arachidonic acid metabolism. While 11-trans LTD4 is generally less potent than

LTD4, it retains significant biological activity and is crucial for in-vitro studies of inflammatory

pathways, particularly in the context of respiratory and cardiovascular research. These

application notes provide detailed protocols for the preparation, handling, and use of 11-trans

LTD4 standards in common experimental settings.

Physicochemical and Handling Information
Proper handling and storage of 11-trans Leukotriene D4 are critical to maintain its integrity

and biological activity. The following table summarizes key quantitative data for this standard.
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Parameter Value Source

Molecular Formula C₂₅H₄₀N₂O₆S [1][2]

Molecular Weight 496.7 g/mol [1][2]

Purity ≥97% [1]

Supplied Form A solution in ethanol [1]

Storage Temperature -20°C [1]

Stability ≥ 1 year at -20°C [1]

Solubility

    DMF 50 mg/mL [1]

    DMSO 50 mg/mL [1]

    Ethanol 50 mg/mL [1]

    PBS (pH 7.2) 0.1 mg/mL (prepare fresh) [1]

Note: 11-trans Leukotriene D4 is sensitive to light and oxidation. It should be stored under an

inert atmosphere (e.g., argon or nitrogen) and protected from light.

Experimental Protocols
Protocol 1: Preparation of 11-trans Leukotriene D4
Working Solutions
This protocol describes the preparation of aqueous working solutions from the ethanolic stock.

It is essential to minimize the concentration of organic solvent in the final working solution, as it

can affect cell viability and assay performance.

Materials:

11-trans Leukotriene D4 ethanolic stock solution

Phosphate-buffered saline (PBS), pH 7.2, sterile
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Ethanol (for serial dilutions, if necessary)

Inert gas (Argon or Nitrogen)

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of 11-trans LTD4 stock solution to warm to room temperature

before opening to prevent condensation.

Inert Atmosphere: Briefly flush the vial with a gentle stream of inert gas before and after

withdrawing the stock solution to minimize oxidation.

Initial Dilution (in organic solvent, if needed): If a very dilute final concentration is required, it

may be necessary to perform an initial serial dilution of the ethanolic stock in ethanol to

maintain accuracy.

Aqueous Working Solution Preparation:

For cell-based assays, it is recommended to have a final ethanol concentration of less

than 0.1%.

To prepare a 1 µM working solution from a 1 mg/mL (approximately 2 mM) stock solution:

Take 1 µL of the 1 mg/mL stock solution.

Add it to 1999 µL of PBS (pH 7.2) for a final volume of 2 mL.

Vortex gently to mix.

Prepare fresh aqueous working solutions for each experiment. Do not store aqueous

solutions of 11-trans LTD4.

Concentration Verification (Optional): The concentration of the stock solution can be verified

by UV spectroscopy. The λmax for 11-trans LTD4 in ethanol is 278 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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